Cas no 1073525-70-8 (4-bromo-6-(trifluoromethyl)-2,3-dihydropyridazin-3-one)

• Product Name: 4-bromo-6-(trifluoromethyl)-2,3-dihydropyridazin-3-one
• CAS No: 1073525-70-8
• MF: C₅H₂BrF₃N₂O
• MW: 242.981390476227
• CID: 1098112
• PubChem ID: 59233380
• Update Time: 2025-06-11

4-bromo-6-(trifluoromethyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(trifluoromethyl)-3(2H)-Pyridazinone
• 4-bromo-6-(trifluoromethyl)-2,3-dihydropyridazin-3-one
• MFCD27997643
• PS-17877
• SCHEMBL16346445
• 4-Bromo-6-trifluoromethyl-pyridazin-3-ol
• 4-Bromo-6-(trifluoromethyl)pyridazin-3(2H)-one
• SCHEMBL3221371
• F78163
• EN300-140546
• 1073525-70-8
• Z1702982374
• 5-bromo-3-(trifluoromethyl)-1H-pyridazin-6-one

• Inchi： 1S/C5H2BrF3N2O/c6-2-1-3(5(7,8)9)10-11-4(2)12/h1H,(H,11,12)
• InChI Key： SGMLTIVUCGYHGW-UHFFFAOYSA-N
• SMILES： BrC1C(NN=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 241.93026g/mol
• Monoisotopic Mass: 241.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-bromo-6-(trifluoromethyl)-2,3-dihydropyridazin-3-one

Professional Introduction to 4-bromo-6-(trifluoromethyl)-2,3-dihydropyridazin-3-one (CAS No. 1073525-70-8)

The compound 4-bromo-6-(trifluoromethyl)-2,3-dihydropyridazin-3-one, identified by its CAS number 1073525-70-8, represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound, featuring a pyridazine core with bromine and trifluoromethyl substituents, has garnered attention for its versatile applications in medicinal chemistry and drug development. The unique structural attributes of this molecule contribute to its potential as a key intermediate in synthesizing novel therapeutic agents.

In recent years, the exploration of pyridazine derivatives has expanded dramatically, driven by their broad spectrum of biological activities. The presence of both bromine and trifluoromethyl groups in 4-bromo-6-(trifluoromethyl)-2,3-dihydropyridazin-3-one enhances its reactivity and binding affinity, making it an attractive scaffold for designing molecules with enhanced pharmacological properties. This compound has been extensively studied for its role in developing treatments for various diseases, including inflammatory disorders and infectious diseases.

The trifluoromethyl group, a well-known pharmacophore, is particularly noteworthy for its ability to modulate metabolic stability and lipophilicity in drug candidates. Its incorporation into the pyridazine ring of 4-bromo-6-(trifluoromethyl)-2,3-dihydropyridazin-3-one not only improves the molecule's bioavailability but also contributes to its selectivity in targeting specific biological pathways. This has led to several promising preclinical studies investigating its potential as an anti-inflammatory agent.

Furthermore, the bromine substituent in this compound offers additional opportunities for chemical modification. Bromine is often employed in medicinal chemistry due to its ability to participate in various reactions, such as cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The combination of these two functional groups makes 4-bromo-6-(trifluoromethyl)-2,3-dihydropyridazin-3-one a valuable building block for synthesizing novel compounds with tailored biological activities.

Recent research has highlighted the compound's potential in addressing emerging therapeutic challenges. For instance, studies have demonstrated its efficacy in inhibiting enzymes involved in inflammatory pathways. The pyridazine core is known to interact with biological targets in a manner that can lead to potent anti-inflammatory effects. By leveraging the structural features of 4-bromo-6-(trifluoromethyl)-2,3-dihydropyridazin-3-one, researchers have been able to develop derivatives with improved pharmacokinetic profiles and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the formation of the dihydropyridazine ring followed by functionalization with bromine and trifluoromethylation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity levels. These synthetic strategies underscore the importance of innovation in chemical synthesis for developing next-generation therapeutics.

The pharmacological evaluation of 4-bromo-6-(trifluoromethyl)-2,3-dihydropyridazin-3-one has revealed several promising characteristics. In vitro studies have shown that it exhibits significant activity against various inflammatory mediators, suggesting its potential as a lead compound for drug development. Additionally, preliminary animal models have indicated favorable safety profiles and efficacy comparable to existing therapeutic agents. These findings have generated considerable interest among academic and industrial researchers who are exploring new ways to translate laboratory discoveries into clinical applications.

The versatility of this compound extends beyond its anti-inflammatory properties. Researchers are also investigating its potential applications in other therapeutic areas, such as antiviral and anticancer treatments. The pyridazine scaffold is known to exhibit broad biological activity due to its ability to interact with multiple target proteins and enzymes. This characteristic makes 4-bromo-6-(trifluoromethyl)-2,3-dihydropyridazin-3-one a valuable candidate for further exploration in drug discovery programs targeting diverse diseases.

In conclusion, the compound 4-bromo-6-(trifluoromethyl)-2,3-dihydropyridazin-3-one (CAS No. 1073525-70-8) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique structural features and demonstrated biological activities make it an attractive scaffold for developing novel drugs addressing various health challenges. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the next wave of pharmaceutical innovation.